molecular formula C9H17N B8535792 1-(3-Butenyl)piperidine

1-(3-Butenyl)piperidine

Cat. No. B8535792
M. Wt: 139.24 g/mol
InChI Key: FHQXYXLCCMNTJU-UHFFFAOYSA-N
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Description

1-(3-Butenyl)piperidine is a useful research compound. Its molecular formula is C9H17N and its molecular weight is 139.24 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C9H17N

Molecular Weight

139.24 g/mol

IUPAC Name

1-but-3-enylpiperidine

InChI

InChI=1S/C9H17N/c1-2-3-7-10-8-5-4-6-9-10/h2H,1,3-9H2

InChI Key

FHQXYXLCCMNTJU-UHFFFAOYSA-N

Canonical SMILES

C=CCCN1CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-bromo-3-butene (1.35 g, 10 mmol) and piperidine (1.70 g, 20 mmol) neat was refluxed under nitrogen atmosphere for 3 h. Cooled to RT, filtered and dissolved into ethyl ether (40 mL). Then solution was washed with water (2×30 mL) and dried over anhydrous Na2SO4, filtered and evaporated to dryness to yield 1.3 g (74.15%) oily 1-piperidyl-3-butene.
Quantity
1.35 g
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step One
Yield
74.15%

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